Cas no 2387598-42-5 (1-(4-chloro-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)cyclopropanol)

• Product Name: 1-(4-chloro-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)cyclopropanol
• CAS No: 2387598-42-5
• MF: C₉H₉ClN₄O
• MW: 224.646960020065
• CID: 5294882
• Update Time: 2025-06-12

1-(4-chloro-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)cyclopropanol Chemical and Physical Properties

Names and Identifiers

• Cyclopropanol, 1-(4-chloro-7-methylpyrazolo[1,5-a]-1,3,5-triazin-2-yl)-
• 1-(4-chloro-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)cyclopropanol

• Inchi： 1S/C9H9ClN4O/c1-5-4-6-11-7(9(15)2-3-9)12-8(10)14(6)13-5/h4,15H,2-3H2,1H3
• InChI Key： FOPNANRITHTPMM-UHFFFAOYSA-N
• SMILES： C1(C2N=C(Cl)N3N=C(C)C=C3N=2)(O)CC1

Additional information on 1-(4-chloro-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)cyclopropanol

Research Brief on 1-(4-chloro-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)cyclopropanol (CAS: 2387598-42-5)

1-(4-chloro-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)cyclopropanol (CAS: 2387598-42-5) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound belongs to the pyrazolo[1,5-a][1,3,5]triazine class, a scaffold known for its diverse pharmacological activities, including kinase inhibition and antiviral properties. Recent studies have explored its potential as a therapeutic agent, particularly in oncology and infectious diseases.

The compound's unique structural features, such as the cyclopropanol moiety and the chloro-methyl substitution on the triazine ring, contribute to its selective binding affinity for specific biological targets. Preliminary research indicates that 1-(4-chloro-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)cyclopropanol exhibits potent inhibitory activity against certain kinases involved in cancer cell proliferation. Additionally, its mechanism of action appears to involve the disruption of key signaling pathways, making it a promising candidate for targeted therapy.

Recent in vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting tumor growth in various cancer models, including breast and lung cancers. The compound's pharmacokinetic properties, such as its metabolic stability and bioavailability, have also been investigated, with results suggesting favorable drug-like characteristics. However, further optimization may be required to enhance its selectivity and reduce potential off-target effects.

Beyond oncology, 1-(4-chloro-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)cyclopropanol has shown potential in antiviral research. Early-stage studies suggest that it may interfere with viral replication mechanisms, particularly in RNA viruses. This dual therapeutic potential underscores the compound's versatility and warrants further investigation.

In conclusion, 1-(4-chloro-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)cyclopropanol represents a promising lead compound in both oncology and antiviral drug discovery. Its unique chemical structure and broad pharmacological profile make it a valuable subject for ongoing research. Future studies should focus on elucidating its precise molecular targets, optimizing its therapeutic index, and advancing it through preclinical and clinical development stages.